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molecular formula C13H19BrN4O2 B153333 Tert-butyl 4-(5-bromopyrimidin-2-yl)piperazine-1-carboxylate CAS No. 374930-88-8

Tert-butyl 4-(5-bromopyrimidin-2-yl)piperazine-1-carboxylate

Cat. No. B153333
CAS RN: 374930-88-8
M. Wt: 343.22 g/mol
InChI Key: UKCBGXCNXOKVTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07419988B2

Procedure details

A mixture of 5-bromo-2-chloropyrimidine (5.17 mmol) and 1,1-dimethylethyl 1-piperazinecarboxylate (11.4 mmol) in 1,4-dioxane (10 ml) was heated at reflux for 2 hours. After cooling to room temperature, the reaction mixture was diluted with water (100 ml) and ethyl acetate (100 ml). Separation of the organic layer, drying (MgSO4), filtration and concentration in vacuo provided a residue which was purified by silica gel chromatography (40 g silica gel, CHCl3/EtOAc) to give the title compound as a white solid (58%). ESMS [M+H-Boc]+: 245.0/243.0.
Name
5-bromo-2-chloropyrimidine
Quantity
5.17 mmol
Type
reactant
Reaction Step One
Name
1,1-dimethylethyl 1-piperazinecarboxylate
Quantity
11.4 mmol
Type
reactant
Reaction Step One
Name
1,4-dioxane
Quantity
10 mL
Type
solvent
Reaction Step One
Name
water
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
ethyl acetate
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
title compound
Yield
58%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[N:4][C:5](Cl)=[N:6][CH:7]=1.[N:9]1([C:15]([O:17][C:18]([CH3:21])([CH3:20])[CH3:19])=[O:16])[CH2:14][CH2:13][NH:12][CH2:11][CH2:10]1>O1CCOCC1.O.C(OCC)(=O)C>[Br:1][C:2]1[CH:3]=[N:4][C:5]([N:12]2[CH2:11][CH2:10][N:9]([C:15]([O:17][C:18]([CH3:21])([CH3:20])[CH3:19])=[O:16])[CH2:14][CH2:13]2)=[N:6][CH:7]=1

Inputs

Step One
Name
5-bromo-2-chloropyrimidine
Quantity
5.17 mmol
Type
reactant
Smiles
BrC=1C=NC(=NC1)Cl
Name
1,1-dimethylethyl 1-piperazinecarboxylate
Quantity
11.4 mmol
Type
reactant
Smiles
N1(CCNCC1)C(=O)OC(C)(C)C
Name
1,4-dioxane
Quantity
10 mL
Type
solvent
Smiles
O1CCOCC1
Step Two
Name
water
Quantity
100 mL
Type
solvent
Smiles
O
Name
ethyl acetate
Quantity
100 mL
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 2 hours
Duration
2 h
CUSTOM
Type
CUSTOM
Details
Separation of the organic layer
CUSTOM
Type
CUSTOM
Details
drying
FILTRATION
Type
FILTRATION
Details
(MgSO4), filtration and concentration in vacuo
CUSTOM
Type
CUSTOM
Details
provided a residue which
CUSTOM
Type
CUSTOM
Details
was purified by silica gel chromatography (40 g silica gel, CHCl3/EtOAc)

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC=1C=NC(=NC1)N1CCN(CC1)C(=O)OC(C)(C)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 58%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.